Cas no 74974-61-1 (Aluminum trifluoromethanesulfonate)

• Product Name: Aluminum trifluoromethanesulfonate
• CAS No: 74974-61-1
• MF: C₃AlF₉O₉S₃
• MW: 474.188868522644
• MDL: MFCD00143596
• CID: 90654
• PubChem ID: 24873851
• Update Time: 2025-05-20

Aluminum trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Aluminium trifluoromethanesulphonate
• Aluminum trifluoromethanesulfonate
• Aluminium triflate~Trifluoromethanesulphonic acid aluminium salt
• AluMiniuM trifluoroMethanesulfonate
• Aluminum tris(trifluoromethanesulfonate)
• Tris(trifluoromethanesulfonato)aluminum
• Aluminum triflate
• ALUMINIUM TRIFLATE
• Aluminium trifluoromethanesulfonate, 99%
• aluminium(3+) tritriflate
• ALUMINUM(III) TRIFLATE
• ALUMINIUM(III) TRIFLATE
• FKOASGGZYSYPBI-UHFFFAOYSA-K
• aluminum tris(fluoranyl)methanesulfonate
• SC10793
• SY061354
• AK325499
• TRIS(TRIFLUOROMETHA
• AKOS015898862
• ALUMINUMTRIS(TRIFLUOROMETHANESULFONATE)
• 74974-61-1
• Q55573807
• ALUMINUM(III) TRIFLUOROMETHANESULFONATE
• MFCD00143596
• aluminum;trifluoromethanesulfonate
• AMY37814
• aluminium(3+) ion tritrifluoromethanesulfonate
• A838286
• FT-0622232
• GS-6895
• H10831
• Aluminum trifluoromethanesulfonate, 99.9% trace metals basis
• Al(OTf)3

• MDL： MFCD00143596
• Inchi： 1S/3CHF3O3S.Al/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： FKOASGGZYSYPBI-UHFFFAOYSA-K
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 476.86100
• Monoisotopic Mass: 473.838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• Surface Charge: 0
• XLogP3: 2.7

Experimental Properties

• Color/Form: White powder
• Melting Point: 300 °C (lit.)
• Boiling Point: 162 °C at 760 mmHg
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.73410
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Aluminum trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Aluminum trifluoromethanesulfonate

Introduction to Aluminum Trifluoromethanesulfonate (CAS No. 74974-61-1)

Aluminum trifluoromethanesulfonate, with the chemical formula Al(OTf)₃, is a highly versatile and widely utilized compound in the field of organometallic chemistry and materials science. This compound, identified by its unique CAS No. 74974-61-1, has garnered significant attention due to its exceptional properties and broad applications. The trifluoromethanesulfonate anion (OTf^-) contributes to the compound's remarkable stability and reactivity, making it an indispensable tool in both academic research and industrial processes.

The compound is primarily recognized for its role as a potent Lewis acid, which facilitates a myriad of chemical transformations. Its ability to activate unsaturated substrates, such as alkenes and alkynes, has made it a staple in cross-coupling reactions, including Suzuki-Miyaura and Heck reactions. These reactions are pivotal in the synthesis of complex organic molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial.

Recent advancements in the field have highlighted the utility of aluminum trifluoromethanesulfonate in the development of advanced materials. For instance, its application as a catalyst in the synthesis of polymers with tailored properties has been extensively explored. The compound's ability to promote polymerization under mild conditions while maintaining high selectivity has opened new avenues for creating novel materials with enhanced durability and functionality.

In the realm of pharmaceutical research, aluminum trifluoromethanesulfonate has been employed in the synthesis of various bioactive molecules. Its role as an intermediate in the preparation of fluorinated compounds, which are known for their improved metabolic stability and bioavailability, underscores its importance in drug development. Studies have demonstrated its efficacy in facilitating the introduction of fluorine atoms into complex molecular frameworks, thereby enhancing the pharmacological properties of potential therapeutic agents.

The compound's stability under a wide range of conditions makes it an attractive choice for industrial applications as well. It has been utilized in the production of specialty chemicals where high reactivity and thermal stability are required. Moreover, its compatibility with various solvents and its ability to remain active under inert atmospheres further enhance its appeal for large-scale chemical processes.

From an environmental perspective, aluminum trifluoromethanesulfonate offers several advantages over traditional catalysts. Its high turnover number and low toxicity profile make it a more sustainable choice for industrial applications. Additionally, research efforts have focused on developing greener synthetic routes to produce this compound, thereby minimizing its environmental footprint.

The ongoing exploration of aluminum trifluoromethanesulfonate's applications continues to yield exciting results. Researchers are investigating its potential use in energy storage devices, such as lithium-ion batteries, where its ability to stabilize reactive intermediates could lead to more efficient energy storage solutions. Furthermore, its role in photocatalytic processes is being examined as a means to develop more sustainable methods for converting sunlight into usable energy.

In conclusion, aluminum trifluoromethanesulfonate (CAS No. 74974-61-1) stands as a cornerstone in modern chemistry due to its multifaceted applications and exceptional properties. Its significance spans across various domains, from pharmaceuticals to advanced materials, underscoring its indispensable role in scientific innovation and industrial progress.